Cas no 2138277-84-4 (ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate)

• Product Name: ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate
• CAS No: 2138277-84-4
• MF: C₁₂H₁₆F₂O₄
• MW: 262.249851226807
• CID: 6154598
• PubChem ID: 165473860
• Update Time: 2025-10-24

ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate
• EN300-1104994
• 2138277-84-4

• Inchi： 1S/C12H16F2O4/c1-2-18-12(17)8(10(16)11(13)14)6-9(15)7-4-3-5-7/h7-8,11H,2-6H2,1H3
• InChI Key： GWVSEATULPBNKX-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)CC(C1CCC1)=O)=O)F

Computed Properties

• Exact Mass: 262.10166531g/mol
• Monoisotopic Mass: 262.10166531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate

Introduction to Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate (CAS No. 2138277-84-4)

Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate, identified by its CAS number 2138277-84-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structural features, which include a cyclobutyl group, fluoro substituents, and an ester functionality. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in synthetic chemistry and drug development.

The structural formula of Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate can be described as follows: a five-carbon chain with a carboxylic ester group at one end and a cyclobutyl ring attached to the second carbon. The presence of two fluorine atoms at the fourth carbon enhances its electronic properties, influencing both its reactivity and stability. This molecular architecture is not only intriguing from a structural perspective but also offers potential advantages in terms of metabolic stability and binding affinity, which are critical factors in pharmaceutical design.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. The fluoro substituents in Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate contribute to these desirable properties, making it a promising candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its versatility in synthetic pathways. The presence of both the cyclobutyl ring and the fluoro groups provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, the ester group can be hydrolyzed to yield a corresponding carboxylic acid, which can then be further modified through various reactions such as amide bond formation or acylation. This flexibility makes Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate a valuable building block in the construction of novel pharmacophores.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their ability to improve drug efficacy and reduce side effects. Studies have shown that fluorine atoms can enhance binding affinity by increasing lipophilicity and reducing metabolic clearance. Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate exemplifies this trend, as its molecular structure suggests potential for high binding affinity to biological targets. This has led to its inclusion in several research projects aimed at developing new therapeutic agents.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. These insights have guided researchers in designing derivatives with enhanced pharmacological properties. For example, modifications aimed at optimizing the spatial orientation of the fluoro groups have shown promise in improving drug-receptor interactions.

The synthesis of Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible to researchers. Catalytic processes and enantioselective reactions have enabled the efficient production of this compound with high purity and yield. These advancements are crucial for facilitating further research and development efforts.

In conclusion, Ethyl 2-(2-cyclobutyl-2-oxoethyl)-4,4-difluoro-3-oxobutanoate (CAS No. 2138277-84-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclobutyl ring and fluoro substituents, make it an attractive candidate for drug development. Recent studies highlight its versatility as a synthetic intermediate and its potential for enhancing drug efficacy through improved binding affinity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.